Cas no 80194-68-9 (3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 80194-68-9
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• MDL: MFCD00277482
• CID: 706505
• PubChem ID: 2821908
• Update Time: 2025-11-02

3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(trifluoromethyl)picolinic acid
• 2-Carboxy-3-Chloro-5-(Trifluoromethyl)Pyridine, 3-Chloro-5-(Trifluoromethyl)Picolinic Acid
• 2-Pyridinecarboxylic Acid, 3-Chloro-6-(Trifluoromethyl)-
• 2-Pyridinecarboxylicacid, 3-Chloro-5-(Trifluoromethyl)-
• 5-Chloro-3-(trifluoromethyl)-2-pyridinecarboxylic acid
• 3-Chloro-5-(trifluoromethyl) -2-pyridinecarboxylicacid
• 3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID
• 3-chloro-5-trifluoromethylpyridine-2-carboxylic acid
• 3-Chloro-5-(trifluoromethyl)pyridin-2-carboxylic acid
• 3-Chloro-5-trifluoromethyl-pyridine-2-carboxylic acid
• 3-Chloro-5-(trifluoromethyl)-2-pyridinecarboxylic acid (ACI)
• AE-C 657188
• 80194-68-9
• 3-Chloro-5-trifluoromethyl-2-pyridinecarboxylic acid
• 3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylicacid
• AE C657188
• GEO-03227
• SCHEMBL286688
• 3-Chloro-5-(trifluoromethyl)picolinicacid
• AKOS005072308
• SR-01000642435-1
• 3-chloro-5- (trifluoromethyl)picolinic acid
• AC-25224
• C3524
• FT-0688422
• NS00067436
• AM20061517
• 2-Carboxy-3-Chloro-5-(Trifluoromethyl)Pyridine, 3-Chloro-5-(Trifluoromethyl)Picolinic Acid; 2-Pyridinecarboxylic Acid, 3-Chloro-6-(Trifluoromethyl)-; 2-Pyridinecarboxylicacid, 3-Chloro-5-(Trifluoromethyl)-; 5-Chloro-3-(trifluoromethyl)-2-pyridinecarboxylic acid;3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic Acid
• 2-PYRIDINECARBOXYLIC ACID, 3-CHLORO-5-(TRIFLUOROMETHYL)-
• FT-0650008
• UNII-87OR96929T
• DC-0726
• 3-Chloro-5-(trifluoromethyl)-2-pyridinecarboxylicacid
• CS-W002605
• AC-29099
• A864733
• J-512258
• SY023410
• 87OR96929T
• 3-chloro-5-(trifluoromethyl)-picolinic acid
• DTXSID101001096
• fluopicolide TP2
• Q27269832
• BRD-K69282606-001-02-1
• 3-Chloro-5-(trifluoromethyl)-2-pyridinecarboxylic acid; 3-Chloro-5-(trifluoromethyl)picolinic acid; 3-Chloro-5-(trifluoromethyl)pyridin-2-carboxylic acid; 3-Chloro-5-trifluoromethyl-pyridine-2-carboxylic acid
• 3-chloro-5-trifluoromethylpicolinic acid
• MFCD00277482
• CCG-53260
• AB05900
• EN300-146152
• 80194-18-9
• HMS1665F08
• Z1262328783
• 3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINECARBOXYLIC ACID
• DB-028435
• 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid

• MDL： MFCD00277482
• Inchi： 1S/C7H3ClF3NO2/c8-4-1-3(7(9,10)11)2-12-5(4)6(13)14/h1-2H,(H,13,14)
• InChI Key： HXRMCZBDTDCCOP-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=CC(C(F)(F)F)=CN=1)O

Computed Properties

• Exact Mass: 224.98000
• Monoisotopic Mass: 224.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.603±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 130-143°C
• Boiling Point: 269.6±40.0 ºC (760 Torr),
• Flash Point: 116.9±27.3 ºC,
• Refractive Index: 1.496
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 50.19000
• LogP: 2.45200

3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid

3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic Acid: Properties, Applications, and Market Insights

3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 80194-68-9) is a specialized heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of chloro and trifluoromethyl substituents, which enhance its reactivity and biological activity. The compound's molecular formula is C₇H₃ClF₃NO₂, with a molecular weight of 225.55 g/mol. Its structural features make it a valuable intermediate in the synthesis of more complex molecules.

The physicochemical properties of 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid contribute to its versatility. It typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. The presence of both carboxylic acid and pyridine moieties allows for diverse chemical modifications, making it a sought-after building block in medicinal chemistry. Researchers often investigate its pKa values and lipophilicity (LogP) to predict its behavior in biological systems.

In pharmaceutical applications, this compound serves as a key precursor for developing small molecule drugs targeting various diseases. Recent studies highlight its potential in creating kinase inhibitors, particularly for cancer therapeutics. The trifluoromethyl group enhances metabolic stability and membrane permeability, addressing common challenges in drug development. Additionally, its chloropyridine structure is being explored for central nervous system (CNS) drugs, as it can potentially cross the blood-brain barrier.

The agrochemical industry utilizes 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid in developing novel pesticides and herbicides. Its structural motifs are found in several commercial crop protection agents, where the chlorine and fluorine atoms contribute to enhanced binding with target enzymes in pests. With growing global demand for sustainable agriculture, researchers are investigating its derivatives as potential environmentally friendly alternatives to traditional agrochemicals.

Market trends indicate increasing interest in fluorinated pyridine compounds, driven by their unique properties. The global market for trifluoromethyl-containing chemicals is projected to grow significantly, with 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid playing a crucial role. Pharmaceutical companies are particularly interested in its potential for personalized medicine applications, while agrochemical manufacturers value its contribution to precision farming solutions.

From a synthetic chemistry perspective, 80194-68-9 offers multiple modification sites for structure-activity relationship (SAR) studies. The carboxylic acid group allows for amide bond formation or esterification, while the chlorine atom can participate in cross-coupling reactions. These features make it valuable for combinatorial chemistry approaches in drug discovery. Recent publications demonstrate its use in metal-catalyzed reactions and click chemistry applications.

Quality control of 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid typically involves HPLC analysis with UV detection, ensuring high purity (>98%) for research applications. Storage recommendations include keeping the compound in a cool, dry place away from light to maintain stability. Safety data sheets emphasize standard laboratory precautions when handling this material, though it doesn't fall under hazardous material classifications.

Environmental considerations for this compound focus on its biodegradability and ecotoxicology profile. While fluorinated compounds generally exhibit greater environmental persistence, ongoing research aims to develop greener synthetic routes for its production. The scientific community is particularly interested in catalytic methods that reduce waste generation during its manufacture.

Future research directions for 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid include exploring its potential in material science applications. Its ability to form stable complexes with metals suggests possible uses in coordination polymers or catalysts. Additionally, the compound's photophysical properties are being investigated for potential organic electronic applications, aligning with growing interest in sustainable materials.

For researchers sourcing CAS 80194-68-9, it's essential to verify suppliers' analytical data and regulatory compliance. The compound is available from specialty chemical manufacturers worldwide, with batch-to-batch consistency being crucial for reproducible research results. Current market analysis suggests stable pricing for this intermediate, with seasonal fluctuations depending on raw material availability.

The scientific literature contains numerous references to 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid derivatives in patent applications, particularly in the areas of antiviral drugs and anti-inflammatory agents. This reflects the compound's importance in addressing global health challenges. Recent patent filings demonstrate innovative uses of this scaffold in targeted drug delivery systems and diagnostic agents.

Analytical characterization of 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid typically includes NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. These techniques confirm the compound's identity and purity, which are critical for research applications. X-ray crystallography studies have revealed interesting details about its molecular conformation and potential interaction sites.

In conclusion, 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid represents an important building block in modern chemical research. Its unique combination of functional groups and demonstrated utility across multiple industries ensure its continued relevance. As synthetic methodologies advance and new applications emerge, this compound will likely play an increasingly important role in addressing scientific and technological challenges.